5-fluoro-N~4~-methyl-N~2~-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 5-fluoro-N4-methyl-N2-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine derivatives involves complex organic reactions. In one study, derivatives were prepared using an intermediate compound and confirmed by spectral data including 1H-NMR, 13C-NMR, 19F-NMR, ESI-MS, and analytical data (Gorle et al., 2016).
Molecular Structure Analysis
The molecular structure of related compounds, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, was studied using density functional theory (DFT) and X-ray diffraction. These methods provide insights into the conformational and crystallographic analyses of such molecules (Huang et al., 2021).
Chemical Reactions and Properties
Fluorinated compounds, including those with pyrimidine structures, often undergo substitution reactions and can exhibit significant biological activities. For instance, compounds with mild electron-withdrawing groups have shown notable larvicidal activity (Gorle et al., 2016).
Physical Properties Analysis
Fluorinated polyimides, derived from compounds similar to the one , demonstrate solubility in organic solvents and exhibit low water absorption rates, low dielectric constants, and high thermal stability, indicating their potential for use in various industrial applications (Banerjee et al., 2003).
Chemical Properties Analysis
The chemical properties of fluorinated compounds, like those related to 5-fluoro-N4-methyl-N2-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine, are often characterized by better optical transparency, organic solubility, and lower moisture adsorption compared to their non-fluorinated analogs. This indicates their suitability for applications requiring these specific properties (Chen et al., 2020).
properties
IUPAC Name |
5-fluoro-4-N-methyl-2-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN4O/c1-18-15-13(17)10-20-16(21-15)19-9-11-6-7-22-14-5-3-2-4-12(14)8-11/h2-5,10-11H,6-9H2,1H3,(H2,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXHWPIBRCSEMKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=NC=C1F)NCC2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-N~4~-methyl-N~2~-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.